Cas no 914635-64-6 (2-Bromo-1-methoxy-3-(trifluoromethyl)benzene)

2-Bromo-1-methoxy-3-(trifluoromethyl)benzene structure
914635-64-6 structure
Product Name:2-Bromo-1-methoxy-3-(trifluoromethyl)benzene
CAS No:914635-64-6
MF:C8H6BrF3O
MW:255.031852245331
MDL:MFCD08059523
CID:1026699
PubChem ID:26985577
Update Time:2024-12-09

2-Bromo-1-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-methoxy-3-(trifluoromethyl)benzene
    • 2-BROMO-3-METHOXYBENZOTRIFLUORIDE
    • 2-Bromo-1-methoxy-3-(trifluoromethyl)benzene (ACI)
    • MFCD08059523
    • DB-338148
    • CS-0061991
    • AS-66349
    • EN300-141928
    • SCHEMBL22462781
    • SY116056
    • DTXSID60650449
    • PGUOFURUIKCHKC-UHFFFAOYSA-N
    • 914635-64-6
    • 2-Bromo-3-(trifluoromethyl)anisole
    • AKOS016006030
    • MDL: MFCD08059523
    • Inchi: 1S/C8H6BrF3O/c1-13-6-4-2-3-5(7(6)9)8(10,11)12/h2-4H,1H3
    • InChI Key: PGUOFURUIKCHKC-UHFFFAOYSA-N
    • SMILES: FC(C1C(Br)=C(OC)C=CC=1)(F)F

Computed Properties

  • Exact Mass: 253.95541g/mol
  • Monoisotopic Mass: 253.95541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

2-Bromo-1-methoxy-3-(trifluoromethyl)benzene Security Information

  • Hazardous Material Identification: T

2-Bromo-1-methoxy-3-(trifluoromethyl)benzene Pricemore >>

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abcr
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